Cas no 117377-43-2 (3-amino-5-(phenylamino)-1,2-thiazole-4-carbonitrile)

• Product Name: 3-amino-5-(phenylamino)-1,2-thiazole-4-carbonitrile
• CAS No: 117377-43-2
• MF: C₁₀H₈N₄S
• MW: 216.262319564819
• CID: 1210628
• PubChem ID: 14171368
• Update Time: 2025-04-20

3-amino-5-(phenylamino)-1,2-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(phenylamino)-1,2-thiazole-4-carbonitrile
• LogP
• 3-amino-5-(phenylamino)-4-Isothiazolecarbonitrile
• WELCWRQPHDYPND-UHFFFAOYSA-N
• 117377-43-2
• SCHEMBL5941053
• 3-amino-5-anilino-1,2-thiazole-4-carbonitrile
• 3-Amino-5-phenylamino-isothiazol-4-carbonitrile
• DA-24243
• 3-amino-5-anilino-4-isothiazolecarbonitrile
• 3-amino-5-phenylamino-isothiazole-4-carbonitrile

• Inchi： 1S/C10H8N4S/c11-6-8-9(12)14-15-10(8)13-7-4-2-1-3-5-7/h1-5,13H,(H2,12,14)
• InChI Key： WELCWRQPHDYPND-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(N)=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.04714
• Monoisotopic Mass: 216.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 74.73